Cas no 86594-16-3 ((4R)-N-Nitroso Thiazolidine-4-carboxylic Acid)

• Product Name: (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid
• CAS No: 86594-16-3
• MF: C₄H₆N₂O₃S
• MW: 162.167039394379
• CID: 826915
• PubChem ID: 128827
• Update Time: 2025-10-17

(4R)-N-Nitroso Thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid
• (4R)-
• (4R)-N-Nitroso Thiaz
• 4-Thiazolidinecarboxylicacid,3-nitroso-,(4R)-(9CI)
• 4-Thiazolidinecarboxylic acid,3-nitroso
• 4-Thiazolidinecarboxylicacid,3-nitroso-(9CI)
• N-nitrosothiazolidine-4-carboxylic acid
• N-nitrosothioproline
• rac N-Nitrosothiazolidine-4-carboxylic Acid
• (4R)-3-NITROSO-4-THIAZOLIDINECARBOXYLIC ACID
• 86594-16-3
• (4r)-3-nitroso-1,3-thiazolidine-4-carboxylic acid
• UNII-PPV8HS2K7J
• PPV8HS2K7J
• 4-Thiazolidinecarboxylic acid, 3-nitroso-, (4R)-
• 3-NITROSO-4-THIAZOLIDINECARBOXYLIC ACID, (R)-
• DTXSID601006946
• N-Nitroso-L-thioproline
• 4-Thiazolidinecarboxylic acid, 3-nitroso-, (R)-

• Inchi： 1S/C4H6N2O3S/c7-4(8)3-1-10-2-6(3)5-9/h3H,1-2H2,(H,7,8)/t3-/m0/s1
• InChI Key： LGLMHMRNPVACGS-VKHMYHEASA-N
• SMILES： S1CN([C@H](C(=O)O)C1)N=O

Computed Properties

• Exact Mass: 162.01000
• Monoisotopic Mass: 162.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Melting Point: 92-95?C
• PSA: 95.27000
• LogP: 0.06520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid

(4R)-N-Nitroso Thiazolidine-4-carboxylic Acid: A Promising Compound with Broad Applications in Biochemistry and Drug Development

(4R)-N-Nitroso Thiazolidine-4-carboxylic Acid (CAS No. 86594-16-3) is a unique organic compound that has garnered significant attention in the field of biochemistry and pharmaceutical research. This molecule, characterized by its thiazolidine ring structure and the presence of a nitroso group, represents a critical building block for the development of novel therapeutic agents. The 4R stereochemistry of the compound plays a pivotal role in determining its biological activity, as stereochemical differences can significantly influence the compound’s interaction with target proteins and receptors.

Recent studies have highlighted the potential of (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid in modulating cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the PI3K/AKT/mTOR signaling cascade, which is implicated in various cancers. The carboxylic acid functional group of the molecule contributes to its solubility and bioavailability, making it a promising candidate for drug delivery systems. Researchers are also exploring its role in antioxidant mechanisms, as its nitroso functionality may interact with reactive oxygen species (ROS) to mitigate oxidative stress.

The thiazolidine ring system is a well-known scaffold in medicinal chemistry, often found in drugs targeting metabolic disorders and infectious diseases. The 4R configuration of (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid is particularly significant because it enhances the compound’s ability to bind to specific enzyme active sites. A 2024 review in Drug Discovery Today emphasized that the stereochemical purity of this compound is critical for its efficacy in modulating enzyme activity. This highlights the importance of stereochemistry in the design of targeted therapies.

One of the most exciting applications of (4R)-N-Nityros Thiazolidine-4-carboxylic Acid is its potential in the development of antibacterial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy showed that this compound exhibits synergistic effects when combined with traditional antibiotics. The nitroso group may interfere with bacterial cell wall synthesis, while the carboxylic acid moiety enhances the compound’s ability to penetrate bacterial membranes. These findings suggest that (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid could be a valuable tool in combating multidrug-resistant pathogens.

Another area of interest is the compound’s role in metabolic regulation. Research published in Cell Metabolism in 2023 revealed that (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid can modulate the activity of PPARγ (peroxisome proliferator-activated receptor gamma), a key regulator of lipid metabolism. This property makes the compound a potential candidate for the treatment of metabolic disorders such as type 2 diabetes and obesity. The thiazolidine ring’s ability to interact with PPARγ receptors is a critical factor in its therapeutic potential.

The synthesis of (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method that allows for the efficient preparation of the 4R isomer. This method involves the use of chiral catalysts to ensure stereochemical control during the formation of the thiazolidine ring. The ability to produce high-purity 4R isomers is essential for pharmaceutical applications, as the 4S isomer may exhibit different biological activities.

Furthermore, the compound’s carboxylic acid group has been shown to participate in proton transfer reactions, which are crucial for its interaction with biological targets. A 2023 study in Chemical Communications demonstrated that the carboxylic acid functionality enables the compound to act as a proton shuttle, facilitating its binding to enzyme active sites. This property enhances the compound’s ability to inhibit specific enzymes, making it a versatile tool in drug discovery.

Despite its promising properties, the development of (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid as a therapeutic agent faces several challenges. One of the primary concerns is the compound’s toxicity profile. While preliminary studies suggest that the 4R isomer is relatively safe, further research is needed to evaluate its long-term effects. Additionally, the compound’s solubility in aqueous environments must be optimized for oral administration. Researchers are exploring the use of nanocarriers and prodrug strategies to enhance its bioavailability and reduce side effects.

In conclusion, (4R)-N-Nitroso Thiazolidine-4-carboxylic Acid represents a promising compound with diverse applications in biochemistry and drug development. Its unique thiazolidine ring structure, 4R stereochemistry, and nitroso functionality make it a valuable candidate for the treatment of various diseases. Ongoing research into its synthesis, biological activity, and therapeutic potential is expected to further expand its applications in the pharmaceutical industry.